Cas no 146803-04-5 (1(2H)-Naphthalenone, 3,4-dihydro-7,8-dihydroxy-4,4-dimethyl- (9CI))

• Product name: 1(2H)-Naphthalenone, 3,4-dihydro-7,8-dihydroxy-4,4-dimethyl- (9CI)
• CAS No: 146803-04-5
• MF: C₁₂H₁₄O₃
• MW: 206.23776
• CID: 101014
• PubChem ID: 45092995

1(2H)-Naphthalenone, 3,4-dihydro-7,8-dihydroxy-4,4-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-7,8-dihydroxy-4,4-dimethyl- (9CI)
• 1(2H)-Naphthalenone,3,4-dihydro-7,8-dihydroxy-4,4-dimethyl-
• 7,8-dihydroxy-4,4-dimethyl-2,3-dihydronaphthalen-1-one
• 7,8-Dihydroxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone,3,4-dihydro-7,8-dihydroxy-4,4-dimethyl-(9ci)
• 146803-04-5

• Inchi： InChI=1S/C12H14O3/c1-12(2)6-5-8(13)10-7(12)3-4-9(14)11(10)15/h3-4,14-15H,5-6H2,1-2H3
• InChI Key： MEZWBWMUHBMURW-UHFFFAOYSA-N
• SMILES： OC1C(O)=C2C(C(C)(C)CCC2=O)=CC=1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 57.53